Cas no 1159988-71-2 (4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole)

• Product Name: 4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole
• CAS No: 1159988-71-2
• MF: C₁₈H₁₈N₂
• MW: 262.348924160004
• MDL: MFCD08552836
• CID: 3059666
• PubChem ID: 19587633
• Update Time: 2025-05-22

4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3,5-di-m-tolyl-1H-pyrazole
• 4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole
• EN300-229987
• 1159988-71-2
• STK349891
• DTXSID301255497
• BBL040120
• AKOS000311463
• AB01316079-02
• CS-0280448
• NCGC00319537-01

• MDL： MFCD08552836
• Inchi： 1S/C18H18N2/c1-12-6-4-8-15(10-12)17-14(3)18(20-19-17)16-9-5-7-13(2)11-16/h4-11H,1-3H3,(H,19,20)
• InChI Key： BUVIMERBOBZZSX-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=C(C)C=2)=C(C)C(C2C=CC=C(C)C=2)=N1

Computed Properties

• Exact Mass: 262.146998583Da
• Monoisotopic Mass: 262.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole

Research Brief on 4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole (CAS: 1159988-71-2): Recent Advances and Applications

The compound 4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole (CAS: 1159988-71-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole as a versatile scaffold in medicinal chemistry. Its pyrazole core, substituted with methylphenyl groups, offers a promising platform for the design of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole. A novel catalytic method reported in Organic Letters (2024) utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced byproducts. This methodological improvement is critical for scaling up production for preclinical and clinical studies.

The compound's pharmacokinetic properties have also been a focus of recent research. Investigations into its metabolic stability and bioavailability, as detailed in a 2024 European Journal of Pharmaceutical Sciences article, reveal that structural modifications can enhance its half-life and tissue penetration. These findings are pivotal for its development as a lead compound in oncology and neurology.

Furthermore, computational studies leveraging molecular docking and dynamics simulations have provided insights into the binding mechanisms of 4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole with target proteins. Such studies, as highlighted in a 2023 ACS Chemical Biology paper, underscore its potential as a modulator of protein-protein interactions, opening new avenues for drug design.

In conclusion, 4-methyl-3,5-bis(3-methylphenyl)-1H-pyrazole (CAS: 1159988-71-2) represents a promising candidate for further investigation in drug discovery. Its synthetic accessibility, diverse biological activities, and potential for structural optimization position it as a valuable tool in the development of novel therapeutics. Future research should focus on in vivo efficacy and toxicity studies to translate these findings into clinical applications.